Benzyl 3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate

• IUPAC Name: benzyl 3-oxo-1,2,5,6,8,8a-hexahydroimidazo[1,5-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C14H17N3O3/c18-13-15-8-12-9-16(6-7-17(12)13)14(19)20-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,18)
• InChI Key: UCFILOBXRXWSII-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(CNC2=O)CN1C(=O)OCC3=CC=CC=C3
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

“Benzyl 3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate” is a complex organic compound. It is related to the imidazo[1,5-a]pyrazine family of compounds. These compounds are often found in various bioactive molecules.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of imidazo[1,2-a]pyrazine derivatives has been achieved through copper-catalyzed reactions. Another study reported the synthesis of imidazo[1,2-a]pyrazine derivatives via acceptorless dehydrogenative coupling routes catalyzed by manganese pincer complexes.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, the molecular formula of a related compound, “(8aR)-N-Benzyl-2-(4-methoxybenzyl)-3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxamide”, is C22H26N4O3, with an average mass of 394.467 Da and a monoisotopic mass of 394.200500 Da.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the synthesis of pyrazines and quinoxalines via acceptorless dehydrogenative coupling routes catalyzed by manganese pincer complexes has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, a related compound, “(8aR)-N-Benzyl-2-(4-methoxybenzyl)-3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxamide”, has a molecular formula of C22H26N4O3, with an average mass of 394.467 Da and a monoisotopic mass of 394.200500 Da.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[1,2-a]pyrazine derivatives, have been reported to exhibit diverse pharmacological activities .

Mode of Action

It’s worth noting that related compounds, such as imidazo[1,2-a]pyrazine derivatives, have been synthesized and evaluated for their antimicrobial activity .

Biochemical Pathways

Related compounds have been associated with a range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Related compounds have shown antimicrobial activity, suggesting that they may exert their effects at the cellular level .

Safety and Hazards

The safety and hazards associated with similar compounds are typically evaluated in the context of their biological activity. For example, certain imidazo[1,2-a]pyrazine derivatives have been evaluated for their cytotoxic effects.

Future Directions

The future directions for research on similar compounds could involve further exploration of their biological activity, such as their potential as anticancer agents. Additionally, the development of more efficient and selective synthesis methods could be a valuable area of future research.